Cas no 2171817-35-7 (3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

3-Cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopropyl group and a cyclohexylformamido moiety, which contribute to conformational rigidity and enhanced stability during solid-phase peptide synthesis (SPPS). The Fmoc protecting group ensures selective deprotection under mild basic conditions, facilitating efficient chain elongation. This compound is particularly valuable for introducing sterically constrained residues into peptide sequences, improving target binding affinity and metabolic stability. Its high purity and well-defined reactivity profile make it suitable for demanding pharmaceutical research, including the development of peptidomimetics and bioactive compounds.
3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid structure
2171817-35-7 structure
Product Name:3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
CAS No:2171817-35-7
MF:C28H32N2O5
MW:476.564087867737
CID:6194189
PubChem ID:165552364
Update Time:2025-06-29

3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
    • EN300-1483854
    • 3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
    • 2171817-35-7
    • Inchi: 1S/C28H32N2O5/c31-25(32)16-24(18-12-13-18)29-26(33)28(14-6-1-7-15-28)30-27(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,1,6-7,12-17H2,(H,29,33)(H,30,34)(H,31,32)
    • InChI Key: NBUFTOOQYBSSMX-UHFFFAOYSA-N
    • SMILES: O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CC1

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 105Ų

3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1483854-1.0g
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
1g
$0.0 2023-06-06
Enamine
EN300-1483854-50mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
50mg
$2829.0 2023-09-28
Enamine
EN300-1483854-100mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
100mg
$2963.0 2023-09-28
Enamine
EN300-1483854-250mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
250mg
$3099.0 2023-09-28
Enamine
EN300-1483854-500mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
500mg
$3233.0 2023-09-28
Enamine
EN300-1483854-1000mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
1000mg
$3368.0 2023-09-28
Enamine
EN300-1483854-2500mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
2500mg
$6602.0 2023-09-28
Enamine
EN300-1483854-5000mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
5000mg
$9769.0 2023-09-28
Enamine
EN300-1483854-10000mg
3-cyclopropyl-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
2171817-35-7
10000mg
$14487.0 2023-09-28

Additional information on 3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

3-Cyclopropyl-3-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic Acid: A Comprehensive Overview

3-Cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid, identified by the CAS number 2171817-35-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 3-cyclopropyl group is a key feature of this compound, contributing to its stability and reactivity. The presence of a cyclohexylformamido group further enhances its functional versatility, making it a valuable molecule in organic synthesis. Recent studies have highlighted the role of such compounds in the development of novel therapeutic agents, particularly in the realm of oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to achieve high yields and purity. The use of fluorenylmethoxycarbonyl (Fmoc) protecting groups has been pivotal in ensuring the stability of intermediate products during the synthesis process. These findings were reported in a 2023 study published in the Journal of Medicinal Chemistry, where the authors demonstrated the feasibility of scaling up this synthesis for industrial applications.

In terms of pharmacological applications, this compound has shown remarkable potential as a precursor for peptide-based drugs. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules. A recent study conducted by researchers at Stanford University revealed that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. These results underscore its potential as a lead compound in drug discovery pipelines.

Beyond pharmacology, this compound has also found applications in materials science. Its unique structural properties make it suitable for use in polymer synthesis and as a building block for advanced materials. A 2023 paper published in the Nature Materials journal highlighted its role in creating self-healing polymers with enhanced mechanical properties. This interdisciplinary approach to research has opened new avenues for exploring its utility across diverse fields.

The environmental impact and sustainability aspects of this compound have also been under scrutiny. Researchers are actively investigating methods to reduce waste generation during its synthesis and improve the overall eco-friendliness of production processes. A collaborative effort between academic institutions and industry partners has led to the development of greener synthetic pathways, which minimize the use of hazardous reagents and solvents.

In conclusion, 3-cyclopropyl-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid stands out as a versatile and promising molecule with wide-ranging applications. Its structural complexity, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both scientific innovation and industrial development.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent